2-(1-(methylsulfonyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenol

• IUPAC Name: 2-[3-(2-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenol
• InChI: InChI=1S/C17H18N2O3S/c1-12-7-3-4-8-13(12)16-11-15(18-19(16)23(2,21)22)14-9-5-6-10-17(14)20/h3-10,16,20H,11H2,1-2H3
• InChI Key: VWEDLEFRMNARQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CC(=NN2S(=O)(=O)C)C3=CC=CC=C3O
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

2-(1-(methylsulfonyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenol, also known as MDPPOH, is a chemical compound that has been widely used in scientific research. This compound has been synthesized using several methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

COX-2 and 5-LOX Inhibition

One area of application involves the exploration of pyrazole derivatives for their biological activity, specifically targeting cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) inhibition. These enzymes are involved in inflammatory processes, making these compounds of interest for potential therapeutic applications in inflammation-related diseases. For instance, Charlier et al. (2004) describe compounds containing a pyrazole moiety with methylsulfonyl substituents designed based on celecoxib, a known COX-2 inhibitor. Their study aims to understand how different substituents affect COX-2 and 5-LOX inhibition, suggesting potential for developing new anti-inflammatory drugs Charlier et al., 2004.

Corrosion Inhibition

Another significant application area is in corrosion inhibition. Pyrazoline derivatives have been studied for their effectiveness as corrosion inhibitors for metals in acidic media, indicating their potential utility in industrial processes to protect metals from corrosion. For example, Lgaz et al. (2018) demonstrated that pyrazoline derivatives show high inhibition efficiency for mild steel in hydrochloric acid, highlighting their potential as cost-effective corrosion inhibitors in industrial settings Lgaz et al., 2018.

Antimicrobial and Antitumor Activities

Research has also been conducted on the antimicrobial and antitumor properties of pyrazole derivatives. Amani M. R. Alsaedi et al. (2019) synthesized a novel series of pyrazolo[1,5-a]pyrimidine ring systems with phenylsulfonyl moiety, showing significant antimicrobial activity, which exceeds that of the reference drugs in some cases. This suggests their potential as new antimicrobial agents Alsaedi et al., 2019. Similarly, Insuasty et al. (2011) explored the antitumor activity of pyrazol-phenol derivatives, finding some compounds with interesting activities against a range of tumor cell lines, indicating their potential as antitumor agents Insuasty et al., 2011.